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Compound of Interest

Compound Name: D-Cyclohexylglycine

Cat. No.: B555063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the asymmetric synthesis of D-
Cyclohexylglycine derivatives, non-proteinogenic amino acids of significant interest in

pharmaceutical research and development. The following methods offer robust and highly

enantioselective routes to these valuable chiral building blocks.

Method 1: Asymmetric Strecker Synthesis Using a
Chiral Auxiliary
This method utilizes the highly diastereoselective Strecker reaction with (R)-phenylglycine

amide as a chiral auxiliary to synthesize the α-aminonitrile precursor of D-cyclohexylglycine.

A key feature of this approach is the in situ crystallization-induced asymmetric transformation,

which allows for the selective precipitation of the desired diastereomer, leading to very high

diastereomeric excess.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

